5,7-Dibromo-3,4-dihydro-2H-isoquinolin-1-one
Overview
Description
5,7-Dibromo-3,4-dihydro-2H-isoquinolin-1-one (DBIQ) is a naturally occurring compound found in some marine organisms, and is also synthesized in the laboratory. It is a heterocyclic aromatic compound with a wide range of biological activities, including anti-inflammatory, antioxidative, antifungal, and anti-cancer properties. DBIQ is also known to have potential therapeutic applications in the treatment of various diseases, including diabetes, cardiovascular diseases, and cancer. In
Scientific Research Applications
Synthesis and Chemical Transformations
- Synthesis Techniques : A method involves synthesizing 3,4-dihydro-5-hydroxy-1(2H)-isoquinolinone from isoquinoline through a three-step reaction, showcasing the compound's potential for diverse chemical transformations and applications in synthesis protocols (Huang Wei-yi, 2006).
- Novel Derivatives Creation : Research on synthesizing novel 2-substituted-3,4-dihydro-1(2H)-isoquinolinones demonstrates the compound class's capacity for structural modification, leading to potential new therapeutic agents with vasodilation activity (Zhang San-qi, 2010).
Potential Applications
- Antimicrobial and Antioxidant Activities : Studies exploring the antimicrobial and antioxidant activities of new heterocyclic spiro-derivatives, including isoquinoline derivatives, indicate that these compounds may serve as promising candidates for developing new treatments with specific biological activities (M. Youssef, M. A. Amin, 2010).
- Bronchodilator Activity : The rearrangement reaction of certain isoquinoline derivatives has led to compounds with significant bronchodilator activity, highlighting the therapeutic potential of these chemical structures in treating respiratory conditions (K. Okuda et al., 2012).
Future Directions
: ChemSpider: 7-Bromo-3,4-dihydro-1(2H)-isoquinolinone : ChemicalBook: 7-bromo-5,8-dichloro-3,4-dihydroisoquinolin-1(2H)-one : ChemicalBook: 6-Bromo-3,4-dihydro-2H-isoquinolin-1-one : ChemicalBook: 5,7-Dibromo-3,4-dihydro-2H-isoquinolin-1-one : [Biosynth: 5,7-Dibromo-3,4-dihydro-2H-isoquinolin-1-one](https://www.biosynth.com/p/HTB04210/1082042-10-1-57-dibromo-34-dihydro-2h-iso
properties
IUPAC Name |
5,7-dibromo-3,4-dihydro-2H-isoquinolin-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Br2NO/c10-5-3-7-6(8(11)4-5)1-2-12-9(7)13/h3-4H,1-2H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGFMMAVRQJITIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C2=C1C(=CC(=C2)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801258884 |
Source
|
| Record name | 5,7-Dibromo-3,4-dihydro-1(2H)-isoquinolinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801258884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dibromo-3,4-dihydro-2H-isoquinolin-1-one | |
CAS RN |
1082042-10-1 |
Source
|
| Record name | 5,7-Dibromo-3,4-dihydro-1(2H)-isoquinolinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1082042-10-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5,7-Dibromo-3,4-dihydro-1(2H)-isoquinolinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801258884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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